Cas no 59288-81-2 (O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate)
59288-81-2 structure
Product Name:O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate
CAS No:59288-81-2
MF:C9H13O4PS
MW:248.235882520676
CID:1617188
PubChem ID:185934
Update Time:2025-04-21
O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate
- O,O-Dimethyl O-(p-methoxyphenyl) phosphorothioate
- Phosphorothioic acid, o-(4-methoxyphenyl) o,o-dimethyl ester
- DTXSID90974721
- 59288-81-2
- VWLKTYREEIBXBK-UHFFFAOYSA-N
-
- Inchi: 1S/C9H13O4PS/c1-10-8-4-6-9(7-5-8)13-14(15,11-2)12-3/h4-7H,1-3H3
- InChI Key: VWLKTYREEIBXBK-UHFFFAOYSA-N
- SMILES: S=P(OC)(OC)OC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 248.02729
- Monoisotopic Mass: 248.02721706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 69Ų
Experimental Properties
- PSA: 36.92
O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
59288-81-2 (O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate) Related Products
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